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Compound of Interest

Compound Name:
PACAP-38 (31-38), human,

mouse, rat

Cat. No.: B8087403 Get Quote

These application notes provide detailed protocols for the preparation, storage, and handling of

PACAP-38 (31-38) stock solutions for research purposes. Adherence to these guidelines will

help ensure the integrity and biological activity of the peptide, leading to more reliable and

reproducible experimental outcomes.

Peptide Information
Peptide Name: Pituitary Adenylate Cyclase-Activating Polypeptide-38 (31-38)

Sequence: Tyr-Lys-Gln-Arg-Val-Lys-Asn-Lys-NH2 (YKQRVKNK-NH2)

Mechanism of Action: PACAP-38 (31-38) is an activator of the PAC1 receptor.[1][2][3] Its

binding to the receptor can lead to an increase in cytosolic Ca2+, accumulation of cAMP, and

the phosphorylation of downstream signaling molecules such as ERK and EGFR.[1] This

peptide is known to stimulate the production of norepinephrine (NPY) and catecholamines in

sympathetic neurons and can be utilized in neurotrophic and neuroprotective research.[1][4]

Quantitative Data Summary
A summary of the key quantitative data for PACAP-38 (31-38) is provided in the table below for

easy reference.
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Property Value Source(s)

Molecular Weight 1061.63 g/mol - 1062.27 g/mol [4][5][6]

Molecular Formula C47H83N17O11 [4][6]

Purity ≥ 95% [5]

Appearance White lyophilized powder [5]

Solubility in Water Soluble, up to 100 mg/mL [3][5][6]

Storage (Lyophilized) -20°C for up to 3 years [4]

0-5°C for up to 6 months [5]

Storage (Stock Solution) -80°C for up to 6 months [1][7]

-20°C for up to 1-3 months [2][5]

+4°C for up to 5 days [5]

Signaling Pathway
The following diagram illustrates the signaling pathway initiated by the binding of PACAP-38

(31-38) to its receptor, PAC1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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